Cas no 116907-51-8 (Pyrazine,2,5-dihydro-3,6-dimethoxy-2-methyl-5-(1-methylethyl)-, (2R-trans)- (9CI))

• Product Name: Pyrazine,2,5-dihydro-3,6-dimethoxy-2-methyl-5-(1-methylethyl)-, (2R-trans)- (9CI)
• CAS No: 116907-51-8
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 131402
• PubChem ID: 13049214
• Update Time: 2025-04-19

Pyrazine,2,5-dihydro-3,6-dimethoxy-2-methyl-5-(1-methylethyl)-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2,5-dihydro-3,6-dimethoxy-2-methyl-5-(1-methylethyl)-, (2R-trans)- (9CI)
• (2S,5SR)-(+)-2,5-DIHYDRO-3,6-DIMETHOXY-2-ISOPROPYL-5- METHYLPYRAZINE FOR SYNTHESIS
• (2R),(5R,S)-2-isopropyl-3,6-dimethoxy-5-methyl-2,5-dihydropyrazine
• (2S,5SR)-(+)-2,5-Dihydro-3,6-dimethoxy-2-isopropyl-5-methylpyrazine
• (S)-2-Isopropyl-3,6-dimethoxy-5-methyl-2,5-dihydro-pyrazine
• AGSVBAIKOLJRNR-MQWKRIRWSA-N
• SCHEMBL3299453
• (5S)-3,6-dimethoxy-2-methyl-5-propan-2-yl-2,5-dihydropyrazine
• (2S)-2-Isopropyl-3,6-dimethoxy-5-methyl-2,5-dihydropyrazine
• 914399-92-1
• (2s,5Sr)-(+)-2,5-dihydro-3,6-dimethoxy-2-isopropyl-5-methylpyrazine for synthesis
• 116907-51-8
• AT33021
• AKOS006237604

• Inchi： 1S/C10H18N2O2/c1-6(2)8-10(14-5)11-7(3)9(12-8)13-4/h6-8H,1-5H3/t7?,8-/m0/s1
• InChI Key： AGSVBAIKOLJRNR-MQWKRIRWSA-N
• SMILES： O(C)C1[C@H](C(C)C)N=C(C(C)N=1)OC

Computed Properties

• Exact Mass: 198.13694
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• PSA: 43.18
• LogP: 0.37410